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Compound of Interest

Compound Name: ZXX2-77

Cat. No.: B3051023 Get Quote

Disclaimer: The following information is provided as a guideline for the proper disposal of the

chemical compound ZXX2-77. It is imperative to consult the specific Safety Data Sheet (SDS)

provided by the manufacturer and to adhere to all applicable local, regional, national, and

international regulations. The information presented here is based on the hazardous

characteristics of similar chemical products and should be adapted to the specific properties of

ZXX2-77.

Essential Safety and Logistical Information
Proper disposal of ZXX2-77 is critical to ensure the safety of laboratory personnel and to

prevent environmental contamination. This compound is classified as a hazardous material,

exhibiting properties of flammability, potential health risks upon exposure, and environmental

toxicity.

Key Hazards:

Flammability: ZXX2-77 is an extremely flammable aerosol. It can ignite when exposed to

heat, sparks, open flames, or other ignition sources. Vapors may form explosive mixtures

with air.

Health Hazards: May cause serious eye irritation, drowsiness, or dizziness.[1][2][3]

Inhalation of high concentrations may lead to central nervous system depression, with

symptoms including headache, dizziness, and nausea.[1][4][5] Repeated exposure may

cause skin dryness or cracking.[1]
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Pressurized Container: As an aerosol, the container may burst if heated to temperatures

exceeding 50°C (122°F).[2][3]

Environmental Hazards: Toxic to aquatic life with long-lasting effects.[3][5]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of a representative

hazardous material similar to ZXX2-77.

Property Value

Physical State Liquid (Aerosol)

Color Dark Red

Boiling Point 140 °F

Flash Point <=0 °F (Closed Cup)

Flammable Limits (LEL) 1.2% volume

Flammable Limits (UEL) 8.0% volume

Vapor Pressure <=310 mmHg [@ 77 °F]

Specific Gravity 0.79 (Water = 1)

Solubility in Water Nil

Data based on a representative Safety Data Sheet.[4]

Experimental Protocol: Standard Operating
Procedure for Disposal of ZXX2-77
This protocol outlines the step-by-step procedure for the safe disposal of ZXX2-77.

1.0 Personal Protective Equipment (PPE)

Before handling ZXX2-77, all personnel must be equipped with the following PPE:
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Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., Nitrile Rubber, Fluoroelastomer).[4]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a respirator

appropriate for organic vapors should be used.

Protective Clothing: A lab coat or other protective clothing to prevent skin contact.

2.0 Waste Collection

2.1 Empty Containers: Completely empty the aerosol can through normal use in a well-

ventilated area, such as a fume hood. Do not pierce or burn the container.[1][2][3] Once

empty, the container may still contain hazardous residue and vapors and should be treated

as hazardous waste.

2.2 Unused or Partially Used Product: Unused or partially used containers of ZXX2-77 must

be disposed of as hazardous chemical waste. Do not mix with other waste streams.

2.3 Contaminated Materials: Any materials, such as gloves, wipes, or absorbent pads, that

come into contact with ZXX2-77 should be collected in a designated, sealed container for

hazardous waste.

3.0 Waste Storage

3.1 Container Labeling: All waste containers must be clearly labeled as "Hazardous Waste -

ZXX2-77" and include the date of accumulation.

3.2 Storage Location: Store waste containers in a designated, well-ventilated, and secure

area away from heat, sparks, and open flames.[3] The storage area should be inaccessible

to unauthorized personnel.

3.3 Segregation: Do not store with incompatible materials, such as strong oxidizing agents.

4.0 Disposal Procedure

4.1 Waste Manifest: All hazardous waste must be disposed of through a licensed

environmental waste management contractor. A hazardous waste manifest must be
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completed to track the waste from the point of generation to its final disposal.

4.2 Scheduling Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup of the hazardous waste.

4.3 Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal regulations for hazardous waste management.

Logical Workflow for ZXX2-77 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of ZXX2-77.
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Start: ZXX2-77 Waste Generated

1. Don Appropriate PPE

Is Container Empty?

Treat as Hazardous Waste (Residue)

  Yes

Dispose as Unused Hazardous Chemical

No  

2. Collect in Labeled Hazardous Waste Container

3. Store in Designated Safe Area

4. Contact EHS for Disposal

End: Waste Manifested and Removed

Click to download full resolution via product page

Caption: Workflow for the safe disposal of ZXX2-77.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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